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Compound of Interest

Compound Name: PKF050-638

Cat. No.: B15572112 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Information

This document provides immediate, procedural guidance for the safe handling and disposal of

PKF050-638, an industrial adhesive commonly identified as LOCTITE 638. Adherence to these

protocols is critical for ensuring laboratory safety and environmental compliance.

I. Immediate Safety and Hazard Information
LOCTITE 638 is classified as a hazardous chemical with the following primary concerns:

Health Hazards: Causes skin irritation, may cause an allergic skin reaction, and causes

serious eye damage.[1][2][3][4] It may also cause respiratory irritation.[1][2][3]

Environmental Hazards: Harmful to aquatic life with long-lasting effects.[1][2][3] Therefore, it

must not be emptied into drains, surface water, or groundwater.[1][2][5]

Personal Protective Equipment (PPE):

Before handling the substance, ensure the following PPE is worn:

Gloves: Nitrile rubber gloves are recommended.[1][2][6]

Eye Protection: Chemical goggles and a face shield should be worn.[1][2]
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Protective Clothing: Wear suitable protective clothing to prevent skin contact.[1][2][4]

II. Quantitative Data Summary
The following table summarizes key quantitative data for LOCTITE 638, extracted from safety

data sheets.

Property Value

Physical State Liquid

Color Green

Odor Characteristic

pH Not applicable (non-polar/aprotic)

Boiling Point/Range > 150 °C (> 302°F)

Flash Point > 100 °C (> 212°F)

Specific Gravity 1.1

Vapor Pressure < 10 mm Hg @ 27°C (80.6°F)

Incompatible Materials Strong acids, strong oxidants

III. Step-by-Step Disposal Protocol
The proper disposal of PKF050-638 (LOCTITE 638) depends on the nature of the waste (spill,

empty container, or expired product). The following workflow provides a detailed methodology

for safe disposal.
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Disposal Workflow for PKF050-638 (LOCTITE 638)

Waste Identification

Spill Management

Containment and Collection

Final Disposal

Identify Waste Type

Chemical Spill Empty Container Unused/Expired Product

Assess Spill Size

Dispose as chemically contaminated waste. Dispose as chemical waste via a licensed
waste disposal company.

Small Spill

Wipe with paper towel

Large Spill

Absorb with inert material
(e.g., sand, silica gel)

Minor Major

Place in a sealed, labeled container for disposal

Dispose as chemically contaminated waste
according to local, state, and federal regulations.

Click to download full resolution via product page

Caption: Disposal workflow for PKF050-638 (LOCTITE 638).
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Experimental Protocol for Spill Neutralization and Cleanup:

Ensure Proper Ventilation: Work in a well-ventilated area or use local exhaust ventilation.

Contain the Spill: For large spills, create a dike around the spill using inert absorbent

material to prevent it from spreading.

Absorb the Material:

For small spills: Use a paper towel to wipe up the material.[2]

For large spills: Use a non-combustible, inert absorbent material such as sand, silica gel,

or universal binder to absorb the spilled liquid.[2]

Collect the Waste: Carefully scoop or sweep up the absorbed material and place it into a

clearly labeled, sealable container for disposal.[2]

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Waste: The collected waste is considered chemically contaminated and must be

disposed of in accordance with federal, state, and local regulations.[1][4] This typically

involves collection by a licensed hazardous waste disposal company.

Disposal of Empty Containers:

Empty containers of LOCTITE 638 should be treated as chemically contaminated waste.[5]

They should not be reused and must be disposed of through an authorized waste management

facility, which may include landfilling or incineration as per local regulations.[5]

Disposal of Unused or Expired Product:

Unused or expired LOCTITE 638 must be disposed of as hazardous chemical waste.[5] Do not

pour it down the drain.[1][2][5] The product should be collected and delivered to a registered

recycling or elimination institution.[5] Contact your institution's environmental health and safety

department or a licensed chemical waste disposal company for guidance on proper disposal

procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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